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Compound of Interest

Compound Name: 4-Nonanone

Cat. No.: B1580890 Get Quote

Technical Support Center: 4-Nonanone
This technical support center provides essential information for researchers, scientists, and

drug development professionals working with 4-Nonanone. It includes a comprehensive

troubleshooting guide, frequently asked questions (FAQs), and detailed experimental protocols

to ensure the stability and successful application of this compound in your research.

Stability and Storage
Proper handling and storage are crucial for maintaining the integrity of 4-Nonanone. Below are

the recommended conditions and a summary of its physical and chemical properties.

Storage Conditions: For optimal stability, 4-Nonanone should be stored in a cool, dark, and

well-ventilated place.[1] While it can be stored at ambient temperatures, refrigeration at

temperatures below 15°C is recommended for long-term storage to minimize potential

degradation.[1] The container should be tightly sealed to prevent exposure to moisture and air.

Summary of Physical and Chemical Properties:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1580890?utm_src=pdf-interest
https://www.benchchem.com/product/b1580890?utm_src=pdf-body
https://www.benchchem.com/product/b1580890?utm_src=pdf-body
https://www.benchchem.com/product/b1580890?utm_src=pdf-body
https://scispace.com/pdf/applications-of-norrish-type-i-and-ii-reactions-in-the-total-2lwhk9qldv.pdf
https://scispace.com/pdf/applications-of-norrish-type-i-and-ii-reactions-in-the-total-2lwhk9qldv.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580890?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₉H₁₈O[2]

Molecular Weight 142.24 g/mol [2]

Appearance Colorless to light yellow clear liquid[1]

Boiling Point 188 °C at 760 mmHg[2]

Flash Point 61 °C (142 °F)[1]

Density 0.819 g/cm³ at 20°C

Solubility
Soluble in organic solvents, limited solubility in

water

CAS Number 4485-09-0[2]

Troubleshooting Guide
Encountering issues in your experiments? This guide addresses common problems and

provides step-by-step solutions.

Issue 1: Inconsistent Experimental Results

Possible Causes:

Impurity of 4-Nonanone: The presence of impurities can significantly affect reaction

outcomes.

Degradation of 4-Nonanone: Improper storage or handling can lead to degradation, altering

its chemical properties.

Reaction Conditions: Suboptimal reaction conditions such as temperature, pressure, or

reaction time can lead to inconsistent results.

Troubleshooting Workflow:
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Troubleshooting Inconsistent Results

Inconsistent Results Observed

Verify 4-Nonanone Purity (GC-MS)

Is it pure?

Purify by Distillation or Chromatography

No

Review Storage Conditions

Yes

Stored Correctly?

Use a Fresh Batch of 4-Nonanone

No

Optimize Reaction Conditions (Temperature, Time, etc.)

Yes

Consistent Results Achieved
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Potential Degradation Pathways of 4-Nonanone

4-Nonanone

UV Light Heat / Oxidation

Norrish Type I
(Radical Cleavage)

Norrish Type II
(Intramolecular H-abstraction)

Oxidation Products
(e.g., Carboxylic Acids)

Propyl & Pentanoyl Radicals
Butyl & Butanoyl Radicals

Propene + 2-Hexanone
Butene + 2-Pentanone

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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